molecular formula C6H3ClN2O2S B6146593 5-chloroimidazo[2,1-b][1,3]thiazole-6-carboxylic acid CAS No. 1557475-82-7

5-chloroimidazo[2,1-b][1,3]thiazole-6-carboxylic acid

Cat. No. B6146593
CAS RN: 1557475-82-7
M. Wt: 202.6
InChI Key:
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Description

5-Chloroimidazo[2,1-b][1,3]thiazole-6-carboxylic acid (5-CITC) is a synthetic organic compound belonging to the imidazothiazole class of compounds. It is a colorless solid that is soluble in organic solvents. 5-CITC has a number of interesting properties, including its ability to act as a catalyst in organic synthesis, its inhibition of a variety of enzyme activities, and its ability to modulate the activity of other compounds.

Scientific Research Applications

5-chloroimidazo[2,1-b][1,3]thiazole-6-carboxylic acid has been studied extensively in the scientific literature. It has been used in a variety of research applications, including as a catalyst in organic synthesis, as an inhibitor of enzyme activities, and as a modulator of other compounds. For example, 5-chloroimidazo[2,1-b][1,3]thiazole-6-carboxylic acid has been used to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds. It has also been used to modulate the activity of other compounds, such as the antidepressant fluoxetine.

Mechanism of Action

The mechanism of action of 5-chloroimidazo[2,1-b][1,3]thiazole-6-carboxylic acid is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes, such as cytochrome P450 enzymes. In addition, 5-chloroimidazo[2,1-b][1,3]thiazole-6-carboxylic acid may also act as a modulator of other compounds, such as fluoxetine.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-chloroimidazo[2,1-b][1,3]thiazole-6-carboxylic acid are not fully understood. However, it has been shown to inhibit the activity of certain enzymes, such as cytochrome P450 enzymes. In addition, it has been shown to modulate the activity of other compounds, such as fluoxetine.

Advantages and Limitations for Lab Experiments

The advantages of using 5-chloroimidazo[2,1-b][1,3]thiazole-6-carboxylic acid in laboratory experiments include its low cost and its ability to be used in a variety of research applications. However, there are some limitations to using 5-chloroimidazo[2,1-b][1,3]thiazole-6-carboxylic acid in laboratory experiments. For example, it can be difficult to obtain a pure sample of 5-chloroimidazo[2,1-b][1,3]thiazole-6-carboxylic acid, as it is often contaminated with other compounds. In addition, 5-chloroimidazo[2,1-b][1,3]thiazole-6-carboxylic acid can be toxic and should be handled with care.

Future Directions

Given its interesting properties, there are many potential future directions for research involving 5-chloroimidazo[2,1-b][1,3]thiazole-6-carboxylic acid. Some potential future directions include further study of its mechanism of action, exploration of its potential therapeutic applications, and investigation of its effects on other enzymes and compounds. In addition, further research could be conducted on the synthesis of 5-chloroimidazo[2,1-b][1,3]thiazole-6-carboxylic acid, as well as its advantages and limitations for use in laboratory experiments.

Synthesis Methods

5-chloroimidazo[2,1-b][1,3]thiazole-6-carboxylic acid can be synthesized by a variety of methods. The most common method involves the reaction of 5-chloroimidazole-4-carboxylic acid with thiourea in aqueous solution. This reaction produces a mixture of 5-chloroimidazo[2,1-b][1,3]thiazole-6-carboxylic acid and 5-chloroimidazo[2,1-b][1,3]thiazole-4-carboxylic acid (5-CTC). The reaction can be catalyzed by a variety of acids, such as hydrochloric acid or sulfuric acid. The reaction can be carried out at room temperature, or it can be conducted at elevated temperatures to increase the rate of reaction.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 5-chloroimidazo[2,1-b][1,3]thiazole-6-carboxylic acid involves the reaction of 2-aminothiazole with chloroacetyl chloride to form 5-chloro-2-(chloroacetyl)thiazole. This intermediate is then reacted with 1,2-diaminobenzene to form 5-chloroimidazo[2,1-b][1,3]thiazole. Finally, the carboxylic acid group is introduced through the reaction of 5-chloroimidazo[2,1-b][1,3]thiazole with chloroacetic acid in the presence of a suitable catalyst.", "Starting Materials": [ "2-aminothiazole", "chloroacetyl chloride", "1,2-diaminobenzene", "chloroacetic acid", "suitable catalyst" ], "Reaction": [ "2-aminothiazole is reacted with chloroacetyl chloride in the presence of a suitable solvent and base to form 5-chloro-2-(chloroacetyl)thiazole.", "5-chloro-2-(chloroacetyl)thiazole is then reacted with 1,2-diaminobenzene in the presence of a suitable solvent and base to form 5-chloroimidazo[2,1-b][1,3]thiazole.", "Finally, 5-chloroimidazo[2,1-b][1,3]thiazole is reacted with chloroacetic acid in the presence of a suitable catalyst to introduce the carboxylic acid group and form 5-chloroimidazo[2,1-b][1,3]thiazole-6-carboxylic acid." ] }

CAS RN

1557475-82-7

Product Name

5-chloroimidazo[2,1-b][1,3]thiazole-6-carboxylic acid

Molecular Formula

C6H3ClN2O2S

Molecular Weight

202.6

Purity

95

Origin of Product

United States

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